Cas no 63648-14-6 (2,8-diaminoOctanoic acid)
2,8-diaminoOctanoic acid structure
Product Name:2,8-diaminoOctanoic acid
CAS No:63648-14-6
MF:C8H18N2O2
MW:174.240722179413
CID:2104817
PubChem ID:13988079
Update Time:2025-04-21
2,8-diaminoOctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,8-diaminoOctanoic acid
- 63648-14-6
- DA-20214
- SCHEMBL2418940
-
- Inchi: 1S/C8H18N2O2/c9-6-4-2-1-3-5-7(10)8(11)12/h7H,1-6,9-10H2,(H,11,12)
- InChI Key: KMPBBRFCAYFTMR-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCN)N)=O
Computed Properties
- Exact Mass: 174.136827821Da
- Monoisotopic Mass: 174.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 89.3Ų
2,8-diaminoOctanoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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